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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive structural analysis of Cefuroxime, a second-
generation cephalosporin antibiotic. The document elucidates the compound's chemical
properties, spectroscopic data, and mechanism of action. Detailed experimental methodologies
for key analytical techniques are provided, and quantitative data are summarized in structured
tables. A central focus is the visualization of the drug's mechanism of action through a detailed
signaling pathway diagram, rendered using Graphviz. This guide is intended to serve as a
valuable resource for researchers, scientists, and professionals involved in drug development
and the study of antimicrobial agents. It is important to note that while extensive spectroscopic
and chemical data are presented, detailed crystallographic data such as specific bond lengths
and angles from X-ray diffraction studies were not publicly available at the time of this
compilation.

Introduction
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Cefuroxime is a semi-synthetic, broad-spectrum cephalosporin antibiotic.[1] It is widely used in
the treatment of various bacterial infections, including respiratory tract infections, skin and soft
tissue infections, and meningitis.[2] Cefuroxime is available for parenteral administration as
Cefuroxime sodium and for oral administration as the prodrug Cefuroxime axetil.[3][4] The
axetil ester enhances the drug's lipophilicity, allowing for better absorption from the
gastrointestinal tract, after which it is hydrolyzed to the active Cefuroxime molecule.[4] This
guide will focus on the structural and mechanistic aspects of the active Cefuroxime compound.

Chemical and Physical Properties

Cefuroxime is a complex organic molecule with a B-lactam ring fused to a dihydrothiazine ring,
a characteristic feature of cephalosporins. The chemical structure and key properties are
summarized below.

Property Value Reference

(6R,7R)-3-
(carbamoyloxymethyl)-7-
[[(22)-2-(furan-2-yl)-2-

IUPAC Name methoxyiminoacetyllJamino]-8- [5]
0x0-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

Molecular Formula C16H16N4OsS [5]
Molecular Weight 424.39 g/mol [6]
CAS Number 55268-75-2 [6]
Appearance White crystalline solid [6]
Melting Point 218-225 °C [5]
LogP -0.16 [5]
Hydrogen Bond Donors 3 [5]
Hydrogen Bond Acceptors 10 [5]
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Spectroscopic Analysis
Mass Spectrometry

Mass spectrometry is a critical tool for the identification and structural elucidation of
Cefuroxime. Electrospray ionization (ESI) is a commonly employed technique.

Experimental Protocol: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A typical LC-MS/MS method for the quantification of Cefuroxime in a biological matrix such as
plasma involves the following steps:

o Sample Preparation: Protein precipitation is a common method for sample clean-up. To 100
pL of plasma, 200 pL of ice-cold methanol containing an internal standard (e.g., a deuterated
analog of Cefuroxime) is added. The mixture is vortexed and then centrifuged to pellet the
precipitated proteins. The supernatant is then transferred for analysis.

o Chromatographic Separation: A reversed-phase C18 column is typically used for separation.
The mobile phase often consists of a gradient of an aqueous solution (e.g., 0.1% formic acid
in water) and an organic solvent (e.g., acetonitrile or methanol).

o Mass Spectrometric Detection: A triple quadrupole mass spectrometer with an ESI source
operating in positive ion mode is commonly used. The transitions of the precursor ion to
product ions are monitored in Multiple Reaction Monitoring (MRM) mode for quantification.

lon m/z Description

[M+H]*+ 425.1 Protonated molecule

Corresponds to the furyl-
Fragment 1 207.1 methoxyimino-acetyl side

chain

Further fragmentation of the
Fragment 2 152.0 ] ]
side chain

Note: The exact m/z values may vary slightly depending on the instrument and experimental
conditions.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectroscopy is used to confirm the structure of Cefuroxime by identifying the
chemical environment of its protons.

Experimental Protocol: *H NMR Spectroscopy

o Sample Preparation: A small amount of Cefuroxime is dissolved in a suitable deuterated
solvent, such as deuterium oxide (D20) or deuterated dimethyl sulfoxide (DMSO-ds).

» Data Acquisition: The *H NMR spectrum is acquired on a high-field NMR spectrometer (e.g.,
400 MHz or higher).

» Data Analysis: The chemical shifts (), splitting patterns (multiplicity), and integration values
of the signals are analyzed to assign them to the respective protons in the Cefuroxime
molecule.

While a complete assignment of all peaks is beyond the scope of this guide, some
characteristic chemical shifts for Cefuroxime have been reported. The spectrum of the prodrug,
Cefuroxime axetil, shows distinct signals for the axetil group, which are absent in the active
Cefuroxime spectrum.

Mechanism of Action

Cefuroxime exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[5]
[7] This process is crucial for maintaining the structural integrity of the bacterium, and its
disruption leads to cell lysis and death. The primary target of Cefuroxime and other (3-lactam
antibiotics are the penicillin-binding proteins (PBPSs).[7]

Signaling Pathway: Bacterial Cell Wall Synthesis and
Inhibition

The following diagram illustrates the key steps in the synthesis of the peptidoglycan layer of the
bacterial cell wall and the point of inhibition by Cefuroxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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